1-Amino-1-cyclobutylpent-4-yn-2-one

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 1-amino-1-cyclobutylpent-4-yn-2-one
• InChI: InChI=1S/C9H13NO/c1-2-4-8(11)9(10)7-5-3-6-7/h1,7,9H,3-6,10H2
• InChI Key: YOVNAGBIJXGUKP-UHFFFAOYSA-N
• Canonical SMILES: C#CCC(=O)C(C1CCC1)N

Description

1-Amino-1-cyclobutylpent-4-yn-2-one is a chemical compound with the molecular formula C₉H₁₃NO and a molecular weight of 151.21 g/mol This compound is characterized by its unique structure, which includes a cyclobutyl ring and an alkyne group

Preparation Methods

The synthesis of 1-Amino-1-cyclobutylpent-4-yn-2-one involves several steps. One common synthetic route includes the alkylation of glycine equivalents with 1,2-electrophiles, followed by intramolecular cyclization of γ-substituted amino acid derivatives . The reaction conditions typically involve the use of diazo compounds, ylides, or carbene intermediates to facilitate the formation of the cyclobutyl ring . Industrial production methods may vary, but they generally follow similar principles with optimizations for scale and efficiency.

Chemical Reactions Analysis

1-Amino-1-cyclobutylpent-4-yn-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the amino group, using reagents such as alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

1-Amino-1-cyclobutylpent-4-yn-2-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and for studying reaction mechanisms.

Biology: The compound can be used in biochemical assays to investigate enzyme interactions and metabolic pathways.

Medicine: Research into its potential therapeutic effects, including its role as a precursor for drug development, is ongoing.

Industry: It may be used in the development of new materials or as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of 1-Amino-1-cyclobutylpent-4-yn-2-one involves its interaction with specific molecular targets. The compound can act as an inhibitor or activator of certain enzymes, depending on its structure and functional groups. The pathways involved may include inhibition of enzyme activity through binding to the active site or modulation of protein-protein interactions .

Comparison with Similar Compounds

1-Amino-1-cyclobutylpent-4-yn-2-one can be compared with other similar compounds, such as:

1-Aminocyclopropanecarboxylic acid: Known for its role in plant growth regulation.

Cyclobutylamine: Used in organic synthesis and as a pharmaceutical intermediate.

Cyclopropylamine: Another compound with applications in organic synthesis and medicinal chemistry

The uniqueness of this compound lies in its combination of a cyclobutyl ring and an alkyne group, which imparts distinct chemical properties and reactivity.